Cas no 2377-81-3 (2,4,5,6-Tetrafluoroisophthalonitrile)

• Product Name: 2,4,5,6-Tetrafluoroisophthalonitrile
• CAS No: 2377-81-3
• MF: C₈F₄N₂
• MW: 200.092615127563
• MDL: MFCD00013290
• CID: 42844
• PubChem ID: 608182
• Update Time: 2025-10-28

2,4,5,6-Tetrafluoroisophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6-Tetrafluoroisophthalonitrile
• Tetrafluoroisophthalonitrile
• 2,4,5,6-tetrafluorobenzene-1,3-dicarbonitrile
• Perfluoroisophthalonitrile
• 1,3-Dicyanotetrafluorobenzene
• WVHMPQKZPHOCRD-UHFFFAOYSA-N
• 1,3-Benzenedicarbonitrile, 2,4,5,6-tetrafluoro-
• tetrafluoroisopthalonitrile
• m-dicyanotetrafluorobenzene
• 1,3-Dicyanoperfluorobenzene
• Jsp004754
• Tetrafluoroisophthalonitrile, 98%
• FT-0609779
• AKOS006223454
• AT11261
• SCHEMBL809254
• SY049097
• T1728
• 2,4,5,6-Tetrafluoroisophthalonitrile #
• J-015203
• AC-7491
• EN300-118346
• CS-W023223
• CHEMBL2377370
• 2377-81-3
• PS-10079
• tetrafluorobenzene-1,3-dicarbonitrile
• A816894
• MFCD00013290
• DTXSID10345939
• 2,4,5,6-tetrafluoro-1,3-benzenedicarbonitrile
• DB-046241
• DTXCID80297012
• Tetrafluoroisophthalonitrile; Perfluoroisophthalonitrile
• 623-653-9

• MDL： MFCD00013290
• Inchi： 1S/C8F4N2/c9-5-3(1-13)6(10)8(12)7(11)4(5)2-14
• InChI Key： WVHMPQKZPHOCRD-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C(=C(C=1C#N)F)F)F
• BRN： 6925899

Computed Properties

• Exact Mass: 200.00000
• Monoisotopic Mass: 199.999761
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.6184 (estimate)
• Melting Point: 75.0 to 79.0 deg-C
• Boiling Point: 212.5°Cat760mmHg
• Flash Point: 79 °C
• Refractive Index: 1.474
• Stability/Shelf Life: Stability
• PSA: 47.58000
• LogP: 1.98636
• Solubility: Insoluble

2,4,5,6-Tetrafluoroisophthalonitrile Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S37/39-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 2,4,5,6-Tetrafluoroisophthalonitrile

Recent Advances in the Application of 2,4,5,6-Tetrafluoroisophthalonitrile (CAS: 2377-81-3) in Chemical Biology and Pharmaceutical Research

2,4,5,6-Tetrafluoroisophthalonitrile (CAS: 2377-81-3) is a highly fluorinated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its four fluorine atoms and two nitrile groups, exhibits remarkable reactivity and stability, making it a valuable building block for the synthesis of advanced materials and bioactive molecules. Recent studies have explored its utility in various domains, including drug discovery, materials science, and agrochemical development.

One of the most notable applications of 2,4,5,6-Tetrafluoroisophthalonitrile is its role as a key intermediate in the synthesis of fluorinated heterocycles. Researchers have demonstrated that this compound can undergo nucleophilic aromatic substitution (SNAr) reactions with a variety of nucleophiles, leading to the formation of diverse fluorinated scaffolds. These scaffolds are of particular interest in medicinal chemistry, as the introduction of fluorine atoms can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 2,4,5,6-Tetrafluoroisophthalonitrile in the development of novel kinase inhibitors with improved pharmacokinetic profiles.

In addition to its applications in drug discovery, 2,4,5,6-Tetrafluoroisophthalonitrile has also been investigated for its potential in materials science. Its ability to form stable, fluorinated polymers and coordination complexes has been exploited in the design of high-performance materials with applications in electronics, coatings, and catalysis. A recent study in Advanced Materials reported the synthesis of a fluorinated porous organic polymer derived from 2,4,5,6-Tetrafluoroisophthalonitrile, which exhibited exceptional gas adsorption properties and thermal stability, making it a promising candidate for gas storage and separation technologies.

Furthermore, the agrochemical industry has shown interest in 2,4,5,6-Tetrafluoroisophthalonitrile due to its potential as a precursor for the synthesis of fluorinated pesticides and herbicides. The incorporation of fluorine atoms into agrochemicals can improve their efficacy, selectivity, and environmental persistence. A 2022 study in Pest Management Science demonstrated that derivatives of 2,4,5,6-Tetrafluoroisophthalonitrile exhibited potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms.

Despite its promising applications, the synthesis and handling of 2,4,5,6-Tetrafluoroisophthalonitrile present certain challenges. The compound's high reactivity and the need for specialized fluorination techniques can complicate large-scale production. However, recent advancements in synthetic methodologies, such as continuous-flow chemistry and catalytic fluorination, have addressed some of these challenges, enabling more efficient and scalable production processes. A 2023 review in Chemical Reviews summarized these developments, highlighting the potential for broader industrial adoption of this compound.

In conclusion, 2,4,5,6-Tetrafluoroisophthalonitrile (CAS: 2377-81-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its importance as a building block for the development of novel drugs, materials, and agrochemicals. Ongoing research efforts are expected to further expand its utility and address remaining challenges in its synthesis and application. As the field continues to evolve, this compound is likely to play an increasingly prominent role in advancing scientific and technological innovations.